Cas no 13544-66-6 (Methyl 3,4,5-trimethylbenzoate)
13544-66-6 structure
Product Name:Methyl 3,4,5-trimethylbenzoate
CAS No:13544-66-6
MF:C11H14O2
MW:178.227663516998
CID:900697
Update Time:2023-08-03
Methyl 3,4,5-trimethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-(ch3)3-c6h2-co2ch3
- methyl 3,4,5-trimethylbenzoate
- MMOVUCSZRKTFNP-UHFFFAOYSA-N
- 5-carbomethoxy-1,2,3-trimethylbenzene
- Methyl 3,4,5-trimethylbenzoate
-
- Inchi: 1S/C11H14O2/c1-7-5-10(11(12)13-4)6-8(2)9(7)3/h5-6H,1-4H3
- InChI Key: MMOVUCSZRKTFNP-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)C(C)=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- Topological Polar Surface Area: 26.3
Methyl 3,4,5-trimethylbenzoate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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